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Compound of Interest

Compound Name: 5-Methyl-2-hexanone

Cat. No.: B1664664

An In-depth Technical Guide to 5-Methyl-2-hexanone: Chemical Properties and Structure

Introduction

5-Methyl-2-hexanone, also known as methyl isoamyl ketone (MIAK), is an organic compound
classified as a ketone.[1][2] It is a colorless liquid recognized by its characteristic pleasant,
fruity odor.[3][4] This compound serves primarily as a solvent, particularly for high-solids
coatings, due to its high solubility for various resins, including alkyd, acrylic, and vinyl
copolymers, as well as cellulose esters.[4] This technical guide provides a comprehensive
overview of the chemical properties, structure, and relevant experimental methodologies for 5-
Methyl-2-hexanone, intended for researchers, scientists, and professionals in drug
development and chemical synthesis.

Chemical Structure

5-Methyl-2-hexanone is an aliphatic ketone with the chemical formula C7H140.[5] Its structure
consists of a hexane backbone with a carbonyl group (C=0) at the second carbon position (C2)
and a methyl group branching from the fifth carbon position (C5). This structure leads to its
systematic IUPAC name: 5-methylhexan-2-one.[3][6] The presence of the carbonyl group
makes it a polar molecule, while the hydrocarbon chain contributes to its nonpolar
characteristics, resulting in moderate solubility in water.[2][4]

Structural Identifiers
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IUPAC Name: 5-methylhexan-2-one[3]

Synonyms: Methyl isoamyl ketone (MIAK), Isoamyl methyl ketone, Isobutylacetone[2]

CAS Number: 110-12-3[5]

SMILES: CC(C)CCC(=0)C[2][3]

InChl Key: FFWSICBKRCICMR-UHFFFAOYSA-N[2][3]

Chemical and Physical Properties

The physicochemical properties of 5-Methyl-2-hexanone are well-documented. It is a
flammable liquid and its vapors are heavier than air.[3][7] The following table summarizes its
key quantitative data.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-2-hexanone
https://www.hmdb.ca/metabolites/HMDB0031549
https://www.scbt.com/p/5-methyl-2-hexanone-110-12-3
https://www.hmdb.ca/metabolites/HMDB0031549
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-2-hexanone
https://www.hmdb.ca/metabolites/HMDB0031549
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-2-hexanone
https://www.benchchem.com/product/b1664664?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-2-hexanone
https://www.fishersci.com/store/msds?partNumber=AC149660025&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Molecular Formula C7H140 [5]

Molecular Weight 114.19 g/mol [5]
Appearance Colorless liquid [3]

Odor Pleasant, fruity [3]

Density 0.814 g/mL at 25 °C [4]

Boiling Point 144 - 145 °C at 760 mmHg [4]

Melting Point -74 °C [2]

Flash Point 36 - 43 °C (closed cup) [41[8]

Solubility in Water

5.4 g/Lat25°C

[2]

Vapor Pressure

4.5 -5.3 mmHg at 20 °C

[8]

Vapor Density 3.94 (vs air) [4]
Refractive Index (n20/D) 1.406

Autoignition Temperature 424 - 455 °C [8]
LogP (o/w) 1.88 [2][9]

Experimental Protocols

Detailed methodologies for the characterization and analysis of 5-Methyl-2-hexanone are

crucial for quality control and research applications. Below are standard protocols for

determining its boiling point and analyzing its purity via gas chromatography.

Determination of Boiling Point (Thiele Tube Method)

This micro-method is suitable for determining the boiling point of a small liquid sample.[10]

Apparatus:

e Thiele tube
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Thermometer (0-200 °C)

Small test tube (Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Heat source (Bunsen burner or heating mantle)

Mineral oil

Procedure:

Sample Preparation: Add 0.5-1 mL of 5-Methyl-2-hexanone into the small test tube.[10]

Capillary Tube Insertion: Place the capillary tube into the test tube with its open end
submerged in the liquid and the sealed end pointing upwards.[10]

Assembly: Attach the test tube to the thermometer using a rubber band, ensuring the sample
is level with the thermometer bulb.[10]

Heating: Place the assembly into the Thiele tube filled with mineral oil. The side arm of the
Thiele tube is heated gently. The shape of the tube allows for convection currents to ensure
uniform heating.[10]

Observation: As the temperature rises, a slow stream of bubbles will emerge from the open
end of the capillary tube. Continue gentle heating until a continuous and rapid stream of
bubbles is observed.

Boiling Point Determination: Turn off the heat source. As the apparatus cools, the stream of
bubbles will slow down and stop. The boiling point is the temperature at which the liquid just
begins to enter the capillary tube.[10]

Verification: Record this temperature. It is advisable to repeat the heating and cooling cycle
to obtain a more accurate reading.

Analysis by Gas Chromatography (GC)
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Gas chromatography is a standard technique used to assess the purity of volatile compounds
like 5-Methyl-2-hexanone and to separate components in a mixture.[11][12]

Apparatus and Conditions:

e Gas Chromatograph: Equipped with a Flame lonization Detector (FID).

e Column: A nonpolar or medium-polarity capillary column (e.g., DB-5, HP-5ms) is suitable.
o Carrier Gas: Helium or Nitrogen.

« Injector: Split/splitless injector.

e Syringe: 10 pL GC syringe.

e Solvent: Dichloromethane or other suitable high-purity solvent for dilution.

Procedure:

e Sample Preparation: Prepare a dilute solution of 5-Methyl-2-hexanone (e.g., 1% v/v) in a
high-purity solvent like dichloromethane.

e Instrument Setup:
o Set the injector temperature to ~250 °C.
o Set the detector temperature to ~280 °C.

o Set the oven temperature program. A typical program might start at 60 °C, hold for 2
minutes, then ramp up to 180 °C at a rate of 10 °C/min.

o Syringe Cleaning: Flush the GC syringe multiple times with the solvent and then with the
prepared sample solution to ensure no air bubbles are present.[11][12]

« Injection: Inject a small volume (typically 0.2 - 1.0 uL) of the prepared sample into the GC
injector port.[12]
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» Data Acquisition: Start the data acquisition simultaneously with the injection. The
chromatogram will be recorded, showing peaks corresponding to the solvent and the
analyte.

+ Analysis: The retention time (the time it takes for the compound to travel through the column)
is a characteristic property that can be used for identification. The area under the peak is
proportional to the concentration of the compound, which allows for purity assessment by
calculating the relative peak area.[12]

Visualizations
Logical and Structural Relationships

The following diagram illustrates the structural derivation of 5-Methyl-2-hexanone from its
parent alkane, highlighting the key functional group and substitution.

Structural Derivation of 5-Methyl-2-hexanone

Isoheptane
(2-Methylhexane)

5-Methyl-2-hexanone
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\
/
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Click to download full resolution via product page
Caption: Structural relationship of 5-Methyl-2-hexanone.

Experimental Workflow

The diagram below outlines the major steps involved in analyzing a sample of 5-Methyl-2-
hexanone using Gas Chromatography.
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Workflow for GC Analysis of 5-Methyl-2-hexanone

1

Sample Preparation
(Dilute in Solvent)

:

GC Instrument Setup
(Temp, Flow Rate)

:

Sample Injection
(1 pL into GC)

Chromatographic Separation
(in GC Column)

Detection (FID)

Data Acquisition
(Generate Chromatogram)

Data Analysis
(Identify Peaks, Calculate Purity)

Click to download full resolution via product page

Caption: Gas Chromatography (GC) experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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